Cas no 615580-32-0 (2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)-)

• Product Name: 2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)-
• CAS No: 615580-32-0
• MF: C₇H₃F₄NO
• MW: 193.098435640335
• CID: 4069032
• PubChem ID: 72215443
• Update Time: 2025-05-24

2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)-
• 4-Fluoro-6-(trifluoromethyl)picolinaldehyde
• 615580-32-0
• AB79004
• 4-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBALDEHYDE
• JCJWNOQQJDWWTK-UHFFFAOYSA-N

• Inchi： 1S/C7H3F4NO/c8-4-1-5(3-13)12-6(2-4)7(9,10)11/h1-3H
• InChI Key： JCJWNOQQJDWWTK-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC(C(F)(F)F)=CC(F)=C1

Computed Properties

• Exact Mass: 193.01507637Da
• Monoisotopic Mass: 193.01507637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)-

Comprehensive Overview of 2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)- (CAS No. 615580-32-0)

2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)- (CAS No. 615580-32-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role in developing novel drug candidates and advanced materials, aligning with current trends in green chemistry and sustainable synthesis.

The compound's molecular structure features a pyridine core substituted with a fluoro group at the 4-position and a trifluoromethyl group at the 6-position, enhancing its reactivity and selectivity in cross-coupling reactions. This makes it a sought-after building block for heterocyclic chemistry applications. Recent studies highlight its potential in catalysis and ligand design, addressing the growing demand for high-efficiency chemical processes in industries like pharmaceuticals and electronics.

In the context of AI-driven drug discovery, 2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)- has emerged as a key component in virtual screening libraries. Its structural diversity and electronic properties are frequently explored in computational models to predict interactions with biological targets. This aligns with the increasing popularity of machine learning in chemistry, a topic widely searched by researchers and industry professionals.

From an environmental perspective, the compound's fluorinated groups contribute to its stability, reducing the need for harsh reaction conditions. This resonates with the global push toward eco-friendly synthesis and reduced carbon footprint in chemical manufacturing. Companies are actively investigating its use in biodegradable materials and energy storage systems, further expanding its applications beyond traditional domains.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 615580-32-0, ensuring high purity for research and industrial use. Quality control protocols emphasize traceability and batch consistency, critical factors for laboratories adhering to Good Manufacturing Practices (GMP). These aspects are frequently queried in search engines by quality assurance specialists and procurement teams.

In summary, 2-Pyridinecarboxaldehyde, 4-fluoro-6-(trifluoromethyl)- represents a versatile compound at the intersection of medicinal chemistry, materials science, and sustainable technology. Its growing relevance in cutting-edge research and industrial applications underscores its importance in modern scientific advancements.